Cladospolide A

• CAS RN: 77663-54-8
• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: (3E,5R,6S,12R)-5,6-dihydroxy-12-methyl-1-oxacyclododec-3-en-2-one
• InChI: InChI=1S/C12H20O4/c1-9-5-3-2-4-6-10(13)11(14)7-8-12(15)16-9/h7-11,13-14H,2-6H2,1H3/b8-7+/t9-,10+,11-/m1/s1
• InChI Key: PLHJPQNLCWFPFY-OUZGJDHNSA-N
• Isomeric SMILES: C[C@@H]1CCCCC[C@@H]([C@@H](/C=C/C(=O)O1)O)O
• SMILES: CC1CCCCCC(C(C=CC(=O)O1)O)O
• synonyms: cladospolide A

Description

Cladospolide A is a natural product found in Cladosporium tenuissimum and Cladosporium cladosporioides with data available.

Scientific Research Applications

Synthesis and Stereochemical Analysis

• Synthesis and Structural Characterization : Cladospolide A, part of the Cladospolides group, has been a subject of synthetic and stereochemical research. Efforts in synthesizing Cladospolide D, which shares structural similarities with Cladospolide A, have revealed key insights. These studies involve asymmetric syntheses and stereochemical assignments, employing techniques like cross-metatheses, Michael addition, and Yamaguchi protocol (Lu, Chen, & Hou, 2009).

• Total Synthesis Approaches : Researchers have achieved a stereoselective total synthesis of Cladospolide A. This synthesis utilized zinc-mediated allylation, pivotal aldol coupling, and ring-closing metathesis, demonstrating an effective alternative to conventional macrolactonization methods (Rajesh, Suresh, Selvam, Rao, & Venkateswarlu, 2010).

• Structural Reassignment : The enantioselective synthesis of various Cladospolides, including Cladospolide B and D, has been completed, providing a deeper understanding of their structure. This work has led to the correct structural assignment of Cladospolide D, enhancing our knowledge of these compounds (Xing & O'Doherty, 2009).

Biological Activity and Applications

• Antibiotic and Antifungal Properties : Cladospolides, including Cladospolide A, have shown potential as antibiotics. For instance, Cladospolide D, isolated from Cladosporium sp., demonstrated antifungal activity against certain pathogens, suggesting a similar potential for Cladospolide A (Zhang, Tomoda, Tabata, Miura, Namikoshi, Yamaguchi, Masuma, & Ōmura, 2001).

• Chemical Diversity in Natural Products : Cladospolides are part of a diverse group of polyketides isolated from various species, including marine-derived fungi. This diversity underscores their potential in a wide range of biological applications, such as antimicrobial and enzymatic inhibitory activities (Zhang, Li, Li, Yang, Meng, & Wang, 2019).